4-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-2-(4-fluorophenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-fluorophenyl)phthalazin-1-one
• InChI: InChI=1S/C24H17FN4O2/c1-2-15-7-9-16(10-8-15)22-26-23(31-28-22)21-19-5-3-4-6-20(19)24(30)29(27-21)18-13-11-17(25)12-14-18/h3-14H,2H2,1H3
• InChI Key: ZPQPZJHNBVBHKV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)F
• Molecular Formula: C24H17FN4O2
• Molecular Weight: 412.4 g/mol
• CAS No.: 1358920-55-4

Description

4-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-2-(4-fluorophenyl)phthalazin-1(2H)-one is a useful research compound. Its molecular formula is C24H17FN4O2 and its molecular weight is 412.424. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Applications

Compounds with structural features similar to "4-(3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl)-2-(4-fluorophenyl)phthalazin-1(2H)-one" have been synthesized and investigated for their antimicrobial activities. For example, derivatives incorporating oxadiazole and phthalazinone moieties have demonstrated significant antimicrobial properties. Studies reveal that such compounds can exhibit potent activity against a range of bacteria and fungi, suggesting their potential as leads for the development of new antimicrobial agents (El-Hashash et al., 2012); (Sridhara et al., 2010).

Anticancer Applications

Research has also explored the anticancer potential of compounds within the same family. Novel carbazole derivatives related to the oxadiazole and phthalazinone classes have shown promising results against cancer cell lines, indicating the role these structural motifs might play in inhibiting cancer cell growth and proliferation. This suggests that compounds like "this compound" could be investigated for anticancer activities, potentially leading to new therapeutic agents (Sharma et al., 2014).

Material Science Applications

In the field of material science, oxadiazole and phthalazinone moieties have been incorporated into polymers to enhance properties such as conductivity and thermal stability. This includes the synthesis of sulfonated poly(aryl ether) polymers containing phthalazinone and oxadiazole groups for potential use in high-performance applications. These findings suggest the utility of such compounds in developing advanced materials with specific desired properties (Jin & Zhu, 2018).